Cas no 2319836-33-2 (N-(2H-1,3-benzodioxol-5-yl)-N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide
• CAS No: 2319836-33-2
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 5355690
• Update Time: 2025-07-09

N-(2H-1,3-benzodioxol-5-yl)-N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(benzo[d][1,3]dioxol-5-yl)-N2-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)oxalamide
• N'-(1,3-benzodioxol-5-yl)-N-[(4-thiophen-3-yloxan-4-yl)methyl]oxamide
• N-(2H-1,3-benzodioxol-5-yl)-N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide

• Inchi： 1S/C19H20N2O5S/c22-17(18(23)21-14-1-2-15-16(9-14)26-12-25-15)20-11-19(4-6-24-7-5-19)13-3-8-27-10-13/h1-3,8-10H,4-7,11-12H2,(H,20,22)(H,21,23)
• InChI Key： KADGARCTHXDHER-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CNC(C(NC2=CC=C3C(=C2)OCO3)=O)=O)CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 554
• XLogP3: 2.4
• Topological Polar Surface Area: 114

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide

Research Briefing on N-(2H-1,3-benzodioxol-5-yl)-N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide (CAS: 2319836-33-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-(2H-1,3-benzodioxol-5-yl)-N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide (CAS: 2319836-33-2) as a promising candidate for therapeutic applications. This compound, characterized by its unique benzodioxole and thiophene-oxane hybrid structure, has garnered significant attention due to its potential role in modulating key biological pathways. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions to improve the scalability and efficiency of the synthesis. The compound's structural features, including the benzodioxole and thiophene-oxane moieties, are critical for its biological activity. These functional groups contribute to its ability to interact with specific protein targets, making it a valuable tool for probing biological systems and developing novel therapeutics.

In vitro and in vivo studies have demonstrated that N-(2H-1,3-benzodioxol-5-yl)-N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide exhibits potent activity against a range of biological targets. Notably, it has shown promise as an inhibitor of certain enzymes involved in inflammatory and neurodegenerative pathways. Preliminary data suggest that the compound can modulate the activity of key signaling molecules, thereby offering potential therapeutic benefits for conditions such as Alzheimer's disease and chronic inflammation. Further research is needed to elucidate the precise mechanisms underlying these effects and to assess the compound's safety and efficacy in clinical settings.

The potential applications of N-(2H-1,3-benzodioxol-5-yl)-N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide extend beyond its immediate therapeutic uses. Its unique chemical structure and biological activity make it a valuable scaffold for the design of new drug candidates. Researchers are exploring modifications to the core structure to enhance its pharmacokinetic properties and target specificity. Additionally, the compound's ability to serve as a molecular probe is being investigated, with potential applications in understanding complex biological pathways and identifying new drug targets.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-N'-{4-(thiophen-3-yl)oxan-4-ylmethyl}ethanediamide (CAS: 2319836-33-2) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activity highlight its potential as a therapeutic agent and a tool for probing biological systems. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications. This briefing underscores the importance of ongoing studies to further explore the compound's mechanisms of action, optimize its properties, and evaluate its therapeutic potential in relevant disease models.